3-(4-fluorobenzyl)-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-6-[(4-methoxyphenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H22FN5O3/c1-15-12-29-20-21(26-23(29)28(15)13-17-6-10-19(33-3)11-7-17)27(2)24(32)30(22(20)31)14-16-4-8-18(25)9-5-16/h4-12H,13-14H2,1-3H3
• InChI Key: XXSNIBVVFPQBMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC5=CC=C(C=C5)F)C
• Molecular Formula: C24H22FN5O3
• Molecular Weight: 447.5 g/mol

Description

3-(4-fluorobenzyl)-8-(4-methoxybenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H22FN5O3 and its molecular weight is 447.47. The purity is usually 95%.
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Scientific Research Applications

Dual-Target Directed Ligands for Neurodegenerative Diseases

Novel Multi-Target Directed Ligands : This study focuses on the development of N9-Benzyl-substituted imidazo-, pyrimido-, and 1,3-diazepino[2,1-f]purinediones, aiming at dual-target-directed ligands that combine antagonistic activity on A2A adenosine receptors with inhibition of monoamine oxidase B (MAO-B). These compounds are explored for their potential in providing symptomatic relief and possibly disease-modifying effects for neurodegenerative diseases, particularly Parkinson's disease. The systematic modification of tricyclic structures based on a xanthine core led to the identification of potent, selective MAO-B inhibitors, highlighting the chemical versatility and therapeutic potential of such compounds (Załuski et al., 2019).

Antimycobacterial Activity

Synthesis of Imidazole Derivatives : Research into 4-substituted 1-(p-methoxybenzyl)imidazoles aimed to mimic structures of potent antimycobacterial agents. This study underscores the synthetic versatility of the core chemical structure in generating potential antimycobacterial candidates, with certain compounds exhibiting in vitro activity against mycobacteria. Although not as active as previously synthesized purines and pyrimidines, the findings suggest a pathway for developing new antimycobacterial drugs (Miranda & Gundersen, 2009).

Electronic and Structural Analysis

Characterization of Electron Delocalization : Investigating the influence of electron delocalization on the stability and structure of N-heterocyclic carbene precursors, this study provides insight into the chemical properties and reactivity of compounds with imidazolidine-4,5-dione skeletons. The research highlights how electron delocalization impacts the reactivity and stability of these compounds, contributing to our understanding of their chemical behavior (Hobbs et al., 2010).